3,5-Dimethylisoxazole-4-sulfonyl chloride
Overview
Description
3,5-Dimethylisoxazole-4-sulfonyl chloride is a chemical compound with the molecular formula C5H6ClNO3S and a molecular weight of 195.63 . It is a white to light yellow to yellow-brown solid or liquid . It is often used in laboratory chemicals and for the synthesis of substances .
Synthesis Analysis
The synthesis of 3,5-Dimethylisoxazole-4-sulfonyl chloride typically involves two steps . First, 3,5-dimethylisoxazole reacts with nitrous acid in the presence of a strong acid to form 3-nitroso-5-methylisoxazole. Then, this intermediate reacts with sulfuryl chloride, and the resulting product undergoes chlorination to yield the final product .Molecular Structure Analysis
The InChI code for 3,5-Dimethylisoxazole-4-sulfonyl chloride is 1S/C5H6ClNO3S/c1-3-5(11(6,8)9)4(2)10-7-3/h1-2H3 . The key for this InChI code is GZLPFEYTAAXJCP-UHFFFAOYSA-N .Chemical Reactions Analysis
While specific chemical reactions involving 3,5-Dimethylisoxazole-4-sulfonyl chloride are not detailed in the search results, it’s known that sulfonyl chlorides are generally reactive and can participate in a variety of chemical reactions. For instance, they can react with amines to form sulfonamides .Physical And Chemical Properties Analysis
3,5-Dimethylisoxazole-4-sulfonyl chloride is a white to light yellow to yellow-brown solid or liquid . It has a molecular weight of 195.63 and its storage temperature is in an inert atmosphere at 2-8°C .Scientific Research Applications
1. Synthesis of N-Sulfonyl Formamidines
- Application Summary: This compound is used in a catalyst-free one-pot, four-component approach for the synthesis of di- and tri-substituted N-sulfonyl formamidines . N-Sulfonyl amidines are a special class of amidines, which serve as essential intermediates in numerous important organic reactions, and can be useful building blocks for synthesizing heterocyclic compounds or chelating ligands for transition metals .
- Methods of Application: The synthesis involves the reaction of sulfonyl chlorides, NaN3, ethyl propiolate, and primary/secondary amines under mild conditions without catalysts or additives . Hetero aromatic sulfonyl chlorides were also tolerated by this reaction, and the best yield was obtained using 3,5-dimethylisoxazole-4-sulfonyl chloride .
- Results: The structural analysis of the di-substituted sulfonyl formamidines indicated the formation of the E-syn/anti isomeric form. Tri-substituted analogues only formed E-isomers .
2. Inhibition of BRD4 in Breast Cancer Treatment
- Application Summary: 3,5-Dimethylisoxazole-4-sulfonyl chloride is used in the design and synthesis of 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives, which are potent BRD4 inhibitors with anti-breast cancer activity .
- Methods of Application: A series of novel 4-(3-(3,5-dimethylisoxazol-4-yl)benzyl)phthalazin-1(2H)-one derivatives were designed and synthesized to evaluate their inhibitory activities against BRD4 .
- Results: Among the synthesized derivatives, compound DDT26 emerged as the most potent, exhibiting robust inhibitory activity against BRD4 at sub-micromolar concentrations . DDT26 demonstrated significant anti-proliferative activity against both TNBC cell lines and MCF-7 cells .
Safety And Hazards
3,5-Dimethylisoxazole-4-sulfonyl chloride is classified as a dangerous substance. It can cause severe skin burns and eye damage . Precautionary measures include avoiding breathing its dust, fume, gas, mist, or vapors; avoiding contact with skin and eyes; using personal protective equipment; ensuring adequate ventilation; and storing it locked up .
properties
IUPAC Name |
3,5-dimethyl-1,2-oxazole-4-sulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6ClNO3S/c1-3-5(11(6,8)9)4(2)10-7-3/h1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLPFEYTAAXJCP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NO1)C)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6ClNO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10371273 |
Source
|
| Record name | 3,5-dimethylisoxazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10371273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
195.62 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dimethylisoxazole-4-sulfonyl chloride | |
CAS RN |
80466-79-1 |
Source
|
| Record name | 3,5-dimethylisoxazole-4-sulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10371273 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,5-Dimethylisoxazole-4-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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